Cas no 113547-30-1 (2'-Methoxy-[1,1'-biphenyl]-4-carbonitrile)

• Product Name: 2'-Methoxy-[1,1'-biphenyl]-4-carbonitrile
• CAS No: 113547-30-1
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 106045
• PubChem ID: 4368683
• Update Time: 2025-04-18

2'-Methoxy-[1,1'-biphenyl]-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-[1,1'-biphenyl]-4-carbonitrile
• [1,1'-Biphenyl]-4-carbonitrile,2'-methoxy-
• 2-Methoxy-1,1-biphenyl-4-carbonitrile
• 4-(2-methoxyphenyl)benzonitrile
• 2'-Methoxy[1,1'-biphenyl]-4-carbonitrile
• NS-02320
• 113547-30-1
• AKOS002683388
• BB 0223008
• SCHEMBL1436484
• MFCD06801994

• MDL： MFCD06801994
• Inchi： 1S/C14H11NO/c1-16-14-5-3-2-4-13(14)12-8-6-11(10-15)7-9-12/h2-9H,1H3
• InChI Key： OBZWGNNLIGALAH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 3.23388